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Compound of Interest

Compound Name: Acid-PEG2-ethyl propionate

Cat. No.: B1388105 Get Quote

Essential Safety and Handling Guide for Acid-
PEG2-ethyl propionate
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Acid-PEG2-ethyl propionate.

Adherence to these procedures is critical for ensuring laboratory safety and proper chemical

management.

Chemical and Physical Properties

A summary of the key quantitative data for Acid-PEG2-ethyl propionate is presented below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1388105?utm_src=pdf-interest
https://www.benchchem.com/product/b1388105?utm_src=pdf-body
https://www.benchchem.com/product/b1388105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 886362-90-9 [1]

Molecular Formula C10H18O6 [1]

Molecular Weight 234.25 g/mol [1]

Appearance
Colorless to light yellow liquid

or semi-solid
[1]

Density 1.145 ± 0.06 g/cm³ [1]

Storage Temperature

Short term (days to weeks): 0 -

4°C; Long term (months to

years): -20°C

[2]

Hazard Identification and Immediate Precautions

Acid-PEG2-ethyl propionate is classified with the following hazard statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Due to its acidic nature, it is corrosive and requires careful handling to avoid contact with skin

and eyes.[4][5] All personnel must wear appropriate Personal Protective Equipment (PPE)

when handling this compound.

Personal Protective Equipment (PPE)
The following table outlines the mandatory PPE for handling Acid-PEG2-ethyl propionate.
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Equipment Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.[6][7][8]

Protects against splashes that

can cause serious eye irritation

or damage.[3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).[6][8][9]

Prevents skin irritation upon

contact.[3]

Body Protection Laboratory coat.[6][9]
Protects against incidental

spills and splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[6]

Avoids inhalation of vapors

which may cause respiratory

irritation.[3]

Operational Plan: Step-by-Step Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[3] Allow the chemical to equilibrate to room temperature before opening to

prevent moisture condensation.[10]

Handling: Conduct all work in a well-ventilated laboratory hood.[6] Avoid the formation of

aerosols.

Spill Procedure:

Small Spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable container for disposal.

Large Spills: Evacuate the area. Prevent the spill from entering drains. Contain the spill

with absorbent materials and contact environmental health and safety personnel.

First Aid Measures:

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[3]
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If on Skin: Wash with plenty of soap and water. Remove contaminated clothing and wash it

before reuse.[3]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.[3]

Disposal Plan

Proper disposal of Acid-PEG2-ethyl propionate is crucial to prevent environmental

contamination.

Waste Type Disposal Method

Unused Chemical

Dispose of contents and container in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

[11]

Contaminated Materials (e.g., gloves, absorbent

paper)

Place in a sealed, labeled container and dispose

of as chemical waste.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and treated as chemical

waste. Dispose of the container in accordance

with regulations.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Acid-PEG2-
ethyl propionate in a laboratory setting.
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Safe Handling Workflow for Acid-PEG2-ethyl propionate

Preparation
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Work in Fume Hood

Review Safety Data Sheet

Aliquot Chemical

Proceed to Handling

Perform Experiment

Decontaminate Work Area

Experiment Complete

Segregate Waste

Remove PPE Liquid Waste
(Organic Waste Stream)

Solid Waste
(Contaminated Materials)

Wash Hands
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Caption: Workflow for handling Acid-PEG2-ethyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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